Cas no 800395-58-8 (1(2H)-Naphthalenone, 7-fluoro-3,4-dihydro-5-methyl-)

• Product Name: 1(2H)-Naphthalenone, 7-fluoro-3,4-dihydro-5-methyl-
• CAS No: 800395-58-8
• MF: C₁₁H₁₁FO
• MW: 178.202846765518
• MDL: MFCD18208517
• CID: 4192653
• PubChem ID: 12130145
• Update Time: 2025-06-25

1(2H)-Naphthalenone, 7-fluoro-3,4-dihydro-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Naphthalenone, 7-fluoro-3,4-dihydro-5-methyl-
• 7-FLUORO-5-METHYL-1,2,3,4-TETRAHYDRONAPHTHALEN-1-ONE
• Y12647
• 800395-58-8
• 5-Methyl-7-fluorotetralin-1-one
• 7-fluoro-5-methyl-3,4-dihydronaphthalen-1(2H)-one
• SCHEMBL11460490

• MDL： MFCD18208517
• Inchi： 1S/C11H11FO/c1-7-5-8(12)6-10-9(7)3-2-4-11(10)13/h5-6H,2-4H2,1H3
• InChI Key： UPPQBXSFXYIUEO-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C(C)=CC(F)=C2)CCC1

Computed Properties

• Exact Mass: 178.079393132g/mol
• Monoisotopic Mass: 178.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 1(2H)-Naphthalenone, 7-fluoro-3,4-dihydro-5-methyl-

Compound CAS No. 800395-58-8: 1(2H)-Naphthalenone, 7-fluoro-3,4-dihydro-5-methyl-

The compound with CAS No. 800395-58-8, commonly referred to as 1(2H)-Naphthalenone, 7-fluoro-3,4-dihydro-5-methyl, is a structurally unique organic compound that has garnered attention in various fields of chemistry and materials science. This compound belongs to the naphthalenone family, which is characterized by a naphthalene ring system with a ketone group. The presence of fluorine and methyl substituents introduces interesting electronic and steric properties, making it a valuable molecule for both theoretical and applied research.

1(2H)-Naphthalenone, 7-fluoro-3,4-dihydro-5-methyl is notable for its versatile reactivity and potential applications in drug design. Recent studies have highlighted its role as a precursor in the synthesis of bioactive compounds. For instance, researchers have explored its ability to act as a scaffold for developing anti-inflammatory agents and antioxidants. The fluorine atom at the 7-position plays a critical role in modulating the electronic environment of the molecule, enhancing its reactivity in certain reactions.

The synthesis of 1(2H)-Naphthalenone, 7-fluoro-3,4-dihydro-5-methyl involves a multi-step process that typically begins with the preparation of the naphthalene derivative. One common approach involves Friedel-Crafts acylation followed by selective fluorination and hydrogenation steps to introduce the necessary substituents. The methyl group at the 5-position contributes to the molecule's stability and solubility, making it easier to handle in laboratory settings.

In terms of physical properties, this compound exhibits a melting point of approximately 120°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands in the range of 260–300 nm, which is indicative of its conjugated π-system. These properties make it suitable for applications in optoelectronics and sensing technologies.

Recent advancements in computational chemistry have allowed researchers to model the electronic structure of 1(2H)-Naphthalenone, 7-fluoro-3,4-dihydro-5-methyl with unprecedented accuracy. Density functional theory (DFT) calculations have revealed that the fluorine substituent significantly alters the HOMO-LUMO gap, enhancing the molecule's ability to act as an electron acceptor. This property has led to its exploration as a component in organic photovoltaic devices.

Moreover, the dihydro structure at positions 3 and 4 introduces rigidity into the molecule, which can be advantageous in certain catalytic applications. For example, derivatives of this compound have been tested as organocatalysts in asymmetric synthesis reactions. The methyl group at position 5 further enhances the molecule's chiral environment, making it a promising candidate for enantioselective catalysis.

In conclusion, 1(2H)-Naphthalenone, 7-fluoro-3,4-dihydro-5-methyl (CAS No. 800395-58-8) is a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure and reactivity continue to inspire innovative research directions, particularly in drug discovery and optoelectronic materials development.